Cas no 1385022-61-6 (5,5'-Bis(triethoxysilyl)-2,2'-bipyridine)

• Product Name: 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine
• CAS No: 1385022-61-6
• MF: C₂₂H₃₆N₂O₆Si₂
• MW: 480.702048301697
• CID: 6793133
• PubChem ID: 69023597
• Update Time: 2025-06-25

5,5'-Bis(triethoxysilyl)-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 1385022-61-6
• SCHEMBL4383270
• 5,5'-bis(triethoxysilyl)-2,2'-bipyridine
• 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine

• Inchi： 1S/C22H36N2O6Si2/c1-7-25-31(26-8-2,27-9-3)19-13-15-21(23-17-19)22-16-14-20(18-24-22)32(28-10-4,29-11-5)30-12-6/h13-18H,7-12H2,1-6H3
• InChI Key： WJVLFZPLIQQRNT-UHFFFAOYSA-N
• SMILES： [Si](C1=CN=C(C=C1)C1C=CC(=CN=1)[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 480.21118994g/mol
• Monoisotopic Mass: 480.21118994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų

Additional information on 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine

Introduction to 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine (CAS No. 1385022-61-6)

5,5'-Bis(triethoxysilyl)-2,2'-bipyridine, identified by the CAS number 1385022-61-6, is a specialized organosilicon compound that has garnered significant attention in the field of coordination chemistry and materials science. This bipyridine derivative features two triethoxysilyl groups attached to the central carbon atoms of the bipyridine backbone, making it a versatile building block for the synthesis of functional materials and metal-organic frameworks (MOFs). The unique combination of silicon-based functionality and nitrogen-rich coordination sites offers a rich platform for exploring novel chemical interactions and applications.

The structural motif of 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine is particularly noteworthy due to its ability to act as a bridging ligand in coordination complexes. The bipyridine moiety is renowned for its strong chelating properties and its capacity to stabilize transition metal centers, while the triethoxysilyl groups introduce hydrolyzable silicon-oxygen bonds. These features make the compound highly suitable for constructing supramolecular assemblies, including polymers, nanoparticles, and MOFs, which are of great interest in catalysis, sensing, and energy storage applications.

Recent advancements in the utilization of 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine have highlighted its role in the development of advanced materials. For instance, researchers have demonstrated its effectiveness in designing porous coordination polymers (PCPs) with tailored porosity and surface properties. These PCPs exhibit promise in gas storage and separation applications due to their high surface area and tunable pore apertures. The silicon-based functionality also enhances the stability of these materials under various environmental conditions, making them robust candidates for industrial-scale processes.

In addition to its applications in PCPs, 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine has been explored as a precursor for functional coatings and surface modifications. The triethoxysilyl groups facilitate hydrolysis and condensation reactions with silica or other substrates, enabling the formation of well-defined thin films with controlled thickness and composition. Such coatings exhibit enhanced adhesion, chemical resistance, and thermal stability, making them valuable in microelectronics and biomedical devices.

The compound's potential in catalysis has also been investigated extensively. By incorporating 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine into catalytic systems, scientists have achieved improved efficiency in various transformations. For example, its use as a ligand in transition metal-catalyzed cross-coupling reactions has led to higher yields and selectivity. The ability of the bipyridine moiety to coordinate with metals while the silicon-oxygen bonds provide steric hindrance allows for precise tuning of reaction conditions.

Moreover, the growing interest in sustainable chemistry has prompted research into greener synthetic routes for 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine. Recent studies have focused on developing solvent-free or water-based synthetic methodologies to minimize environmental impact. These approaches not only align with global sustainability goals but also enhance scalability for industrial production.

The biomedical applications of 5,5'-Bis(triethoxysilyl)-2,2'-bipyridine are another area of active investigation. Its ability to form stable complexes with metal ions has been leveraged in drug delivery systems and diagnostic imaging agents. For instance, functionalized derivatives of this compound have shown promise in targeted drug delivery due to their ability to selectively bind to biological targets while maintaining drug stability.

In conclusion,5,5'-Bis(triethoxysilyl)-2,2'-bipyridine (CAS No. 1385022-61-6) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from advanced materials to catalysis and biomedical technologies. As research continues to uncover new possibilities for this compound,5,5'-Bis(triethoxysilyl)-2- bipyridine is poised to play an increasingly significant role in shaping future innovations.